2-Cyclopropyl-4-methyl-6-[4-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine

• IUPAC Name: 2-cyclopropyl-4-methyl-6-[4-(6-methyl-2-pyrrolidin-1-ylpyrimidin-4-yl)piperazin-1-yl]pyrimidine
• InChI: InChI=1S/C21H29N7/c1-15-13-18(24-20(22-15)17-5-6-17)26-9-11-27(12-10-26)19-14-16(2)23-21(25-19)28-7-3-4-8-28/h13-14,17H,3-12H2,1-2H3
• InChI Key: DKKHVHJQWVOWEU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C2CC2)N3CCN(CC3)C4=NC(=NC(=C4)C)N5CCCC5
• Molecular Formula: C21H29N7
• Molecular Weight: 379.5 g/mol

Description

The compound is a pyrimidine derivative. Pyrimidines are aromatic heterocyclic organic compounds similar to benzene and pyridine, containing two nitrogen atoms at positions 1 and 3 of the six-member ring. This compound has various substituents on the pyrimidine ring, including a cyclopropyl group, a methyl group, and a complex piperazine group.

Synthesis Analysis

Without specific literature or resources, it’s challenging to provide a detailed synthesis analysis for this compound. Generally, the synthesis of such complex molecules involves multiple steps, each adding a different group to the pyrimidine ring. The exact process would depend on the desired configuration and the specific reactions used.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of various functional groups. The cyclopropyl group and the methyl group are relatively simple, but the piperazine group is a six-membered ring with two nitrogen atoms, which can significantly influence the compound’s overall structure and properties.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. Factors such as polarity, molecular weight, and the presence of functional groups would all play a role.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, many drugs that include a pyrimidine ring work by interfering with DNA and RNA synthesis, as pyrimidine is a component of the nucleotides cytosine, thymine, and uracil.

Safety and Hazards

Without specific data, it’s hard to comment on the safety and hazards associated with this compound. As with any chemical, appropriate safety measures should be taken when handling it.

Future Directions

The future directions for research into this compound would likely depend on its intended applications. If it shows promise as a pharmaceutical, for example, future research might focus on improving its efficacy, reducing side effects, or exploring new therapeutic uses.